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Compound of Interest

Compound Name: Trimethyl orthobutyrate

Cat. No.: B041597 Get Quote

Trimethyl Orthobutyrate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of

trimethyl orthobutyrate, also known as 1,1,1-trimethoxybutane. This document includes a

summary of its key physical constants, detailed experimental protocols for their determination,

and a workflow for property analysis, designed for use in research and development settings.

Core Physical and Chemical Properties
Trimethyl orthobutyrate is a clear, colorless to slightly yellow liquid.[1] It is recognized for its

utility as a chemical intermediate in various organic syntheses. A summary of its significant

physical properties is presented below.
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Property Value Reference Conditions

Molecular Formula C7H16O3

Molar Mass 148.20 g/mol

Boiling Point 145-147 °C at 760 mmHg (lit.)[1][2][3][4]

140 - 144 °C at 760 mmHg[5]

Density 0.926 g/mL at 25 °C (lit.)[1][2]

Refractive Index (n20/D) 1.404 at 20 °C (lit.)[2][3]

1.402-1.404 [1]

Flash Point 50 °C (122 °F) closed cup[1][2]

Vapor Pressure 5.98 mmHg at 25 °C[1]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[1]

CAS Number 43083-12-1 [1][2][3][4][5]

Experimental Protocols
Accurate determination of physical properties is critical for the application of trimethyl
orthobutyrate in synthetic chemistry and drug development. The following section outlines

detailed methodologies for measuring its boiling point and refractive index.

Determination of Boiling Point by Simple Distillation
This method is suitable for determining the boiling point of a liquid by distillation at atmospheric

pressure.

Apparatus:

Round-bottom flask

Distillation head (still head) with a port for a thermometer
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Condenser (Liebig, Graham, or Allihn)

Receiving flask

Thermometer (-10 to 200 °C range)

Heating mantle or oil bath

Boiling chips

Clamps and stands

Procedure:

Place a magnetic stir bar or boiling chips into the round-bottom flask to ensure smooth

boiling.

Add a sufficient volume of trimethyl orthobutyrate to the flask (typically 1/3 to 1/2 of the

flask's volume).

Assemble the distillation apparatus. The thermometer bulb should be positioned so that the

top of the bulb is level with the bottom of the side-arm of the distillation head. This ensures

the measured temperature is that of the vapor in equilibrium with the liquid.

Begin circulating cold water through the condenser.

Gently heat the flask using the heating mantle or oil bath.

Observe the temperature as the liquid begins to boil and the vapor condenses. The

temperature will rise and then stabilize.

Record the temperature at which the vapor is continuously condensing and dripping into the

receiving flask. This stable temperature is the boiling point.[6]

Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.
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Determination of Refractive Index using an Abbe
Refractometer
The refractive index is a fundamental physical property that can be used to identify and assess

the purity of a liquid sample.

Apparatus:

Abbe refractometer

Constant temperature water bath (if the refractometer is not equipped with Peltier

temperature control)

Dropper or pipette

Lint-free tissue

Solvent for cleaning (e.g., ethanol or isopropanol)

Procedure:

Turn on the refractometer and its light source. If using a water bath, ensure it has reached

the desired temperature (typically 20°C).

Open the prism assembly of the refractometer.

Using a clean dropper, place a few drops of trimethyl orthobutyrate onto the surface of the

lower prism. Ensure the surface is completely covered.

Close the prism assembly securely.

Look through the eyepiece and adjust the handwheel until the boundary between the light

and dark fields is sharp and centered in the crosshairs.

If a colored fringe is visible at the boundary, adjust the compensator dial until the fringe

disappears and the boundary is a sharp black-and-white line.

Read the refractive index value from the scale.
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Clean the prism surfaces thoroughly with a soft tissue and an appropriate solvent after the

measurement.

Workflow for Physical Property Analysis
The following diagram illustrates a logical workflow for the physical and chemical

characterization of a trimethyl orthobutyrate sample.
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Workflow for Trimethyl Orthobutyrate Analysis
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Caption: A flowchart illustrating the process of receiving, testing, and analyzing a sample of

trimethyl orthobutyrate.

Safety Information
Trimethyl orthobutyrate is a flammable liquid and vapor.[5][7] It can cause skin and serious

eye irritation.[5] Appropriate personal protective equipment, including safety glasses, gloves,

and a lab coat, should be worn when handling this chemical.[2] Work should be conducted in a

well-ventilated area or a fume hood.[8] Keep away from heat, sparks, open flames, and other

ignition sources.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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